(Z)-methyl 2-((3-methoxy-2-naphthoyl)imino)-3-(2-methoxy-2-oxoethyl)-2,3-dihydrobenzo[d]thiazole-6-carboxylate

• IUPAC Name: methyl 2-(3-methoxynaphthalene-2-carbonyl)imino-3-(2-methoxy-2-oxoethyl)-1,3-benzothiazole-6-carboxylate
• InChI: InChI=1S/C24H20N2O6S/c1-30-19-11-15-7-5-4-6-14(15)10-17(19)22(28)25-24-26(13-21(27)31-2)18-9-8-16(23(29)32-3)12-20(18)33-24/h4-12H,13H2,1-3H3
• InChI Key: IGODSESHNVRYKX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=CC=CC=C2C=C1C(=O)N=C3N(C4=C(S3)C=C(C=C4)C(=O)OC)CC(=O)OC
• Molecular Formula: C24H20N2O6S
• Molecular Weight: 464.5 g/mol

Description

(Z)-methyl 2-((3-methoxy-2-naphthoyl)imino)-3-(2-methoxy-2-oxoethyl)-2,3-dihydrobenzo[d]thiazole-6-carboxylate is a useful research compound. Its molecular formula is C24H20N2O6S and its molecular weight is 464.49. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

A study on naphthyridine derivatives, closely related to the compound , revealed that these compounds exhibit promising anticancer activities. Specifically, one such derivative demonstrated significant anticancer activity in the human malignant melanoma cell line A375, inducing necroptosis at low concentrations and apoptosis at high concentrations. This dual mode of action suggests potential for targeted cancer therapies, emphasizing the importance of further research into similar compounds for oncological applications (Q. Kong et al., 2018).

Antimicrobial Activity

The synthesis and biological evaluation of 2-substituted derivatives of benzothiazole-related compounds have been explored for their antimicrobial properties. Research indicates that such compounds, through various synthetic pathways, possess antimicrobial activity, hinting at the potential utility of (Z)-methyl 2-((3-methoxy-2-naphthoyl)imino)-3-(2-methoxy-2-oxoethyl)-2,3-dihydrobenzo[d]thiazole-6-carboxylate in developing new antimicrobial agents (S. G. Badne et al., 2011).

Liquid Crystalline Properties

Another interesting avenue of research involves the liquid crystalline properties of compounds with a naphthalene ring system, which may include derivatives similar to the compound . These studies focus on the synthesis, characterization, and exploration of mesomorphic behavior, providing insights into the potential applications of such compounds in materials science, specifically in the development of liquid crystal displays and other optical devices (B.T. Thaker et al., 2012).

Anti-HIV Potential

Research into naphthoquinone derivatives and their potential anti-HIV properties suggests a broader relevance for compounds within this chemical family. Although the specific compound mentioned has not been directly linked to anti-HIV activity, the exploration of related compounds provides a foundation for investigating its potential application in antiviral therapies (Kang-chien Liu et al., 1993).